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Compound of Interest

Compound Name: beta-D-galactose

Cat. No.: B118526

For researchers, scientists, and drug development professionals, the safe and efficient
handling of all laboratory reagents is paramount. This document provides essential safety
protocols, personal protective equipment (PPE) guidelines, and disposal procedures for beta-
D-galactose.

Chemical and Physical Properties

Beta-D-galactose is a monosaccharide and a component of the disaccharide lactose.[1] Itis a
white, crystalline, odorless solid that is soluble in water.[2] While not classified as a hazardous
substance under GHS, proper handling is still necessary to minimize any potential risks in a
laboratory setting.[3][4]

Property Value Source
Chemical Formula CeH1206 [1]
Molar Mass 180.16 g/mol [2]
Melting Point 167-170 °C [2][3]
Solubility in Water 680 g/L at 25°C [3]
Appearance White crystalline solid [2]

Odor Odorless [2][3]
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Hazard Identification and Risk Assessment

Beta-D-galactose is not considered a hazardous substance according to OSHA 29 CFR
1910.1200.[5] However, it is important to be aware of the following potential hazards:

o Combustible Dust: Like many organic solids, fine dust particles of beta-D-galactose can
form an explosive mixture with air.[2][5] It is crucial to avoid generating dust clouds in
enclosed spaces.[5]

e Mild Irritant: It may cause mild irritation to the skin, eyes, and respiratory tract.[6]
 Inhalation: Inhaling dust may cause respiratory irritation.[6]

o Eye Contact: Direct contact may cause eye irritation.[6]

o Skin Contact: Prolonged or repeated contact may cause skin irritation.[6]

« Ingestion: Ingestion of large amounts is not considered harmful, but good laboratory practice
dictates avoiding ingestion of any chemical.[5]

Personal Protective Equipment (PPE)

The following PPE is recommended when handling beta-D-galactose to ensure personal

safety:
PPE Category Specification Rationale
Hand Protection Nitrile or latex gloves. To prevent skin contact.
) Safety glasses with side To protect eyes from dust
Eye Protection ] ]
shields or goggles. particles.
Body Protection A standard laboratory coat. To protect clothing and skin.

A NIOSH-approved respirator

) ) is recommended if handling To prevent inhalation of dust
Respiratory Protection . _ _ _
large quantities or if dust is particles.
generated.
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Safe Handling and Storage Procedures

Adherence to the following procedures will minimize risks associated with handling beta-D-
galactose:

e Engineering Controls: Handle in a well-ventilated area. Use a fume hood if there is a
potential for dust generation.[2]

» Handling: Avoid generating dust.[5] Do not eat, drink, or smoke in the handling area.[3] Wash
hands thoroughly after handling.[5]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[2][3]
Keep away from strong oxidizing agents.[3]

First Aid Measures
In case of exposure, follow these first aid guidelines:
 Inhalation: Move the individual to fresh air. If breathing is difficult, seek medical attention.[3]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.[2] If
irritation persists, seek medical attention.

o Skin Contact: Wash the affected area with soap and water.[3]

¢ Ingestion: Rinse the mouth with water. Do not induce vomiting.[2] If a large amount is
ingested, seek medical advice.[3]

Spill and Disposal Procedures

In the event of a spill, follow these steps:

o Spill Cleanup: Wear appropriate PPE.

o Carefully sweep up the solid material, avoiding dust generation.[5]

e Place the spilled material into a sealed container for disposal.[2]
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e Clean the spill area with soap and water.

Disposal: Dispose of beta-D-galactose and any contaminated materials in accordance with
local, state, and federal regulations. As it is not classified as hazardous, it can typically be
disposed of as non-hazardous waste, but it is essential to confirm with your institution's
environmental health and safety department.

Experimental Workflow for Handling beta-D-Galactose
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Caption: Workflow for the safe handling of beta-D-galactose.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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beta-D-Galactose]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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